Cas no 2877669-51-5 (N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide)

• Product Name: N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide
• CAS No: 2877669-51-5
• MF: C₁₆H₁₈F₂N₄O
• MW: 320.337130069733
• CID: 5458451
• PubChem ID: 165432998
• Update Time: 2025-05-24

N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2877669-51-5
• F6822-2816
• AKOS040887114
• N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide
• N-[[4-Fluoro-1-(6-fluoro-4-quinazolinyl)-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C16H18F2N4O/c1-11(23)19-9-16(18)4-6-22(7-5-16)15-13-8-12(17)2-3-14(13)20-10-21-15/h2-3,8,10H,4-7,9H2,1H3,(H,19,23)
• InChI Key： STHNXOSTKNROQP-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=C3C(=NC=N2)C=CC(F)=C3)CC1)(=O)C

Computed Properties

• Exact Mass: 320.14486753g/mol
• Monoisotopic Mass: 320.14486753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.1±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide

Comprehensive Overview of N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2877669-51-5)

N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2877669-51-5) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse pharmacological activities. The presence of both fluoro substituents and a piperidine ring in its structure enhances its bioavailability and target specificity, making it a promising candidate for further research.

Recent studies have highlighted the growing interest in fluoroquinazoline derivatives, particularly in the context of drug discovery and development. Researchers are increasingly focusing on these compounds due to their ability to interact with various biological targets, including kinases and receptors involved in critical cellular processes. The N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide structure is particularly intriguing because of its potential to modulate enzyme activity, which could pave the way for new treatments in areas such as oncology and neurology.

One of the most frequently asked questions about N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide is its mechanism of action. Preliminary data suggest that this compound may exhibit inhibitory effects on specific protein kinases, which are often overexpressed in cancer cells. This aligns with the current trend in precision medicine, where targeted therapies are preferred over traditional chemotherapy due to their reduced side effects and higher efficacy. The fluoro groups in the molecule are believed to enhance its binding affinity to these kinases, making it a valuable tool for further exploration.

Another area of interest is the synthetic route for N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide. Chemists are actively investigating efficient and scalable methods to produce this compound, given its potential applications. The incorporation of piperidine and acetamide moieties in the synthesis process has been a topic of discussion in recent publications, as these groups contribute to the compound's stability and solubility. Optimizing the synthesis could significantly reduce production costs and accelerate its adoption in preclinical studies.

In addition to its pharmacological potential, N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide has also been studied for its physicochemical properties. The compound's logP value, solubility, and stability under various conditions are critical factors that influence its drug-likeness. These parameters are often searched by researchers and developers looking to incorporate this molecule into their drug pipelines. Understanding these properties is essential for formulating the compound into viable dosage forms, such as tablets or injectables.

The rise of artificial intelligence (AI) in drug discovery has also brought attention to compounds like N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide. AI-driven platforms are increasingly being used to predict the biological activity and toxicity of such molecules, reducing the time and cost associated with traditional screening methods. This trend reflects the broader shift toward data-driven approaches in pharmaceutical research, where computational tools complement experimental work to identify promising candidates more efficiently.

Environmental and regulatory considerations are another hot topic related to N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide. As with any synthetic compound, its environmental impact and compliance with regulatory guidelines are crucial for its development and commercialization. Researchers are exploring green chemistry approaches to minimize waste and hazardous byproducts during its synthesis, aligning with the global push for sustainable practices in the pharmaceutical industry.

In summary, N-{[4-fluoro-1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2877669-51-5) represents a fascinating area of research with significant potential in drug discovery. Its unique structure, combined with the growing interest in fluoroquinazoline derivatives, positions it as a compound worth watching in the coming years. Whether you are a researcher, a developer, or simply curious about the latest advancements in medicinal chemistry, this compound offers a wealth of opportunities for exploration and innovation.